Cas no 2034386-22-4 (N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-3-(trifluoromethoxy)benzamide)

• Product Name: N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-3-(trifluoromethoxy)benzamide
• CAS No: 2034386-22-4
• MF: C₁₆H₁₉F₃N₂O₄S
• MW: 392.393273591995
• CID: 5378777
• Update Time: 2025-06-08

N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-3-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-3-(trifluoromethoxy)benzamide

• Inchi： 1S/C16H19F3N2O4S/c1-26(23,24)21-12-5-6-13(21)9-11(8-12)20-15(22)10-3-2-4-14(7-10)25-16(17,18)19/h2-4,7,11-13H,5-6,8-9H2,1H3,(H,20,22)
• InChI Key： RRLTZCIFRRTMPA-UHFFFAOYSA-N
• SMILES： C(NC1CC2N(S(C)(=O)=O)C(CC2)C1)(=O)C1=CC=CC(OC(F)(F)F)=C1

Additional information on N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-3-(trifluoromethoxy)benzamide

Introduction to N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-3-(trifluoromethoxy)benzamide (CAS No. 2034386-22-4)

N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-3-(trifluoromethoxy)benzamide, identified by its CAS number 2034386-22-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex bicyclic structure and functional groups, has garnered attention due to its potential therapeutic applications and the unique chemical properties that make it a subject of extensive research.

The compound's structure consists of a bicyclo[3.2.1]octane core substituted with an 8-methylsulfonyl group and an 8-azabicyclo[3.2.1]octan-3-yl moiety, which contributes to its distinctive pharmacophoric features. The presence of a trifluoromethoxy group on the benzamide moiety further enhances its chemical reactivity and biological activity, making it a promising candidate for drug discovery.

In recent years, the development of novel therapeutic agents has been heavily influenced by the integration of advanced computational chemistry and high-throughput screening techniques. These methodologies have enabled researchers to rapidly identify and optimize molecules with desired biological properties. N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-3-(trifluoromethoxy)benzamide exemplifies this trend, as its unique structural features have been explored in various computational studies to predict its interaction with biological targets.

The bicyclic scaffold of this compound is particularly noteworthy, as it mimics the conformational flexibility of natural products while incorporating synthetic modifications that enhance drug-like properties such as solubility and metabolic stability. The 8-methylsulfonyl group not only contributes to the molecule's hydrophobicity but also serves as a key pharmacophore for binding to specific protein targets. This has led to investigations into its potential role in modulating enzyme activity and receptor binding.

One of the most compelling aspects of N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-3-(trifluoromethoxy)benzamide is its potential application in the treatment of inflammatory diseases. Preclinical studies have demonstrated that compounds with similar structural motifs can inhibit the activity of key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). The trifluoromethoxy group, in particular, has been shown to enhance binding affinity and reduce metabolic degradation, thereby improving the compound's bioavailability.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex bicyclic core efficiently. These methods not only improve the scalability of production but also allow for the introduction of diverse functional groups, enabling further optimization.

In addition to its therapeutic potential, N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-3-(trifluoromethoxy)benzamide has been studied for its role in chemical biology research. Its unique structure provides a valuable tool for understanding the mechanisms of drug action at the molecular level. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers have been able to elucidate how this compound interacts with biological targets, providing insights into its mode of action.

The trifluoromethoxy group is particularly interesting from a chemical biology perspective, as it influences both the electronic properties and steric environment of the molecule. This has led to investigations into how fluorine substitution affects biological activity, with implications for designing more effective drugs with improved pharmacokinetic profiles.

The future development of N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-3-(trifluoromethoxy)benzamide will likely involve further exploration of its pharmacological properties through preclinical and clinical studies. Researchers are keen to investigate its potential in treating a range of conditions, including neurodegenerative disorders and autoimmune diseases, where modulating inflammatory pathways is crucial.

The compound's unique structural features also make it an attractive scaffold for drug design innovation. By leveraging computational tools and high-throughput screening platforms, scientists can rapidly generate derivatives with enhanced potency and selectivity. This approach aligns with the growing trend toward personalized medicine, where tailored therapeutic agents are designed to meet individual patient needs.

In conclusion, N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-3-(trifluoromethoxy)benzamide(CAS No. 2034386-22-4) represents a significant advancement in pharmaceutical chemistry and medicinal biology. Its complex structure, characterized by key functional groups such as the 8-methylsulfonyl, bicyclo[3.2.1]octane, and > moieties, offers unique opportunities for therapeutic intervention and scientific discovery.